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(4E)-2-(1,3-benzothiazol-2-yl)-4-[1-(heptylamino)propylidene]-5-(trifluoromethyl)pyrazol-3-one (4E)-2-(1,3-benzothiazol-2-yl)-4-[1-(heptylamino)propylidene]-5-(trifluoromethyl)pyrazol-3-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC1070883
InChI: InChI=1S/C21H25F3N4OS/c1-3-5-6-7-10-13-25-14(4-2)17-18(21(22,23)24)27-28(19(17)29)20-26-15-11-8-9-12-16(15)30-20/h8-9,11-12,25H,3-7,10,13H2,1-2H3/b17-14+
SMILES: CCCCCCCNC(=C1C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)CC
Molecular Formula: C21H25F3N4OS
Molecular Weight: 438.5 g/mol

(4E)-2-(1,3-benzothiazol-2-yl)-4-[1-(heptylamino)propylidene]-5-(trifluoromethyl)pyrazol-3-one

CAS No.:

Cat. No.: VC1070883

Molecular Formula: C21H25F3N4OS

Molecular Weight: 438.5 g/mol

* For research use only. Not for human or veterinary use.

(4E)-2-(1,3-benzothiazol-2-yl)-4-[1-(heptylamino)propylidene]-5-(trifluoromethyl)pyrazol-3-one -

Specification

Molecular Formula C21H25F3N4OS
Molecular Weight 438.5 g/mol
IUPAC Name (4E)-2-(1,3-benzothiazol-2-yl)-4-[1-(heptylamino)propylidene]-5-(trifluoromethyl)pyrazol-3-one
Standard InChI InChI=1S/C21H25F3N4OS/c1-3-5-6-7-10-13-25-14(4-2)17-18(21(22,23)24)27-28(19(17)29)20-26-15-11-8-9-12-16(15)30-20/h8-9,11-12,25H,3-7,10,13H2,1-2H3/b17-14+
Standard InChI Key IUGPJQFYFLHJNY-SAPNQHFASA-N
Isomeric SMILES CCCCCCCN/C(=C/1\C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)/CC
SMILES CCCCCCCNC(=C1C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)CC
Canonical SMILES CCCCCCCNC(=C1C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)CC

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